Cas no 54955-29-2 (2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid)

2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid structure
54955-29-2 structure
Product Name:2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid
CAS No:54955-29-2
MF:C15H11FO3
MW:258.244447946548
CID:1591213
PubChem ID:108646
Update Time:2025-04-21

2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-fluorophenyl)-2-oxoethyl]benzoic acid
    • benzoic acid, 2-[2-(4-fluorophenyl)-2-oxoethyl]-
    • 2-[2-Oxo-2-(4-fluorophenyl)ethyl]benzoic acid
    • SCHEMBL7589362
    • DTXSID10203484
    • o-Toluic acid, alpha-(p-fluorobenzoyl)-
    • alpha-(p-Fluorobenzoyl)-o-toluic acid
    • BRN 2739092
    • 54955-29-2
    • Acide (fluoro-4' benzoyl) alpha-orthotoluique [French]
    • DB-346610
    • Benzoic acid, 2-(2-(4-fluorophenyl)-2-oxoethyl)-
    • Acide (fluoro-4' benzoyl) alpha-orthotoluique
    • Inchi: 1S/C15H11FO3/c16-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)15(18)19/h1-8H,9H2,(H,18,19)
    • InChI Key: BDNMWBHSKATDFB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CC1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 258.06923
  • Monoisotopic Mass: 258.069222
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.301
  • Boiling Point: 435.4°C at 760 mmHg
  • Flash Point: 217.1°C
  • Refractive Index: 1.598
  • PSA: 54.37
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